Cas no 2248184-88-3 ((2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine)

• Product Name: (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine
• CAS No: 2248184-88-3
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6010708
• PubChem ID: 42077806
• Update Time: 2025-05-19

(2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine
• EN300-6506897
• 2248184-88-3

• Inchi： 1S/C12H19N/c1-10-3-6-12(7-4-10)8-5-11(2)9-13/h3-4,6-7,11H,5,8-9,13H2,1-2H3/t11-/m0/s1
• InChI Key： DJKSZRNWFHTYHP-NSHDSACASA-N
• SMILES： NC[C@@H](C)CCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine

Introduction to (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine (CAS No. 2248184-88-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine, identified by its CAS number 2248184-88-3, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its chiral center and aromatic substituents, presents a promising candidate for further exploration in drug design and synthesis.

The molecular structure of (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine consists of a butan-1-amine backbone with a (2S) configuration at the chiral center. This configuration is critical for its biological activity, as enantiomeric differences can significantly influence pharmacokinetic and pharmacodynamic properties. The presence of a 4-methylphenyl group at the fourth position of the butan chain adds to its complexity, offering multiple interaction sites with biological targets.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (2S) configuration of this compound makes it an attractive building block for constructing enantiomerically pure molecules, which are essential for many therapeutic applications. Researchers have been exploring its utility in catalytic processes, particularly in transition metal-catalyzed reactions where stereocontrol is paramount.

One of the most compelling aspects of (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine is its potential in the synthesis of biologically active molecules. Its structural framework resembles several known pharmacophores, suggesting that it could be modified to produce novel drug candidates. For instance, modifications at the amine group or the aromatic ring could lead to compounds with enhanced binding affinity to specific receptors or enzymes.

The 4-methylphenyl substituent is particularly noteworthy, as it introduces a hydrophobic region that can interact favorably with lipid-rich environments such as cell membranes. This feature is often exploited in drug design to improve oral bioavailability and target specificity. Additionally, the methyl groups on the butan chain contribute to steric hindrance, which can be tailored to optimize interactions with biological targets.

Recent studies have highlighted the importance of computational modeling in predicting the behavior of chiral compounds like (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine. Advanced computational techniques, including molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to gain insights into its conformational flexibility and binding interactions. These insights are crucial for designing experiments aimed at optimizing its synthetic pathways and biological activities.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. While specific details of these assays are proprietary to ongoing research, they indicate that (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine exhibits interesting pharmacological properties that warrant further investigation. Its ability to interact with multiple biological targets makes it a versatile scaffold for developing multifunctional therapeutics.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in synthetic methodologies and an increased understanding of biological mechanisms. Compounds like (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine represent a testament to this progress, offering new opportunities for drug discovery and development. As research progresses, it is expected that more applications will emerge, further solidifying its role as a valuable tool in chemical biology.

In conclusion, (2S)-2-Methyl-4-(4-methylphenyl)butan-1-amine (CAS No. 2248184-88-3) is a compound of significant interest due to its unique structural features and potential applications in pharmaceutical research. Its chiral configuration, aromatic substituents, and synthetic versatility make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this will undoubtedly play a crucial role in shaping the future of drug development.